Cas no 1431729-19-9 (2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid)

• Product Name: 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• CAS No: 1431729-19-9
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 5160374
• Update Time: 2025-07-22

2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

• Inchi： 1S/C12H9ClN2O3/c1-7-6-8(12(17)18)11(16)15(14-7)10-5-3-2-4-9(10)13/h2-6H,1H3,(H,17,18)
• InChI Key： XJIXORRKOAWCTD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2Cl)N=C(C)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

Introduction to 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No. 1431729-19-9)

2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid, identified by the CAS number 1431729-19-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridazine core with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloro-substituted phenyl ring and a methyl group at the 6-position, along with a carboxylic acid moiety at the 4-position, contributes to its unique chemical properties and reactivity.

The compound's structure is highly relevant in the context of drug discovery and development. Pyridazine derivatives have been extensively studied for their potential pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The chloro-substituted phenyl ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is crucial for further functionalization. Additionally, the methyl group at the 6-position influences electronic distribution and steric hindrance, affecting binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid as a scaffold for designing novel therapeutic agents. Researchers have demonstrated its utility in generating derivatives with enhanced potency and selectivity. For instance, modifications at the carboxylic acid moiety have led to compounds with improved solubility and metabolic stability, critical factors for drug formulation.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The pyridazine core can undergo various transformations, such as cyclization, alkylation, and acylation, enabling the construction of more complex molecular architectures. These synthetic pathways are particularly useful in developing libraries of compounds for high-throughput screening (HTS) campaigns.

In the realm of computational chemistry, virtual screening techniques have been employed to identify potential hits based on the structure of 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid. Machine learning models trained on biological activity data have predicted novel analogs with promising pharmacokinetic profiles. Such computational approaches accelerate the drug discovery process by reducing experimental trial-and-error.

Experimental validation of these predictions has shown that derivatives of this compound exhibit significant interactions with biological targets. For example, studies have revealed that certain analogs inhibit enzymes involved in cancer cell proliferation by binding to their active sites. The precise arrangement of substituents, including the chloro-substituted phenyl ring and the methyl group, plays a critical role in modulating binding affinity and specificity.

The synthesis of 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid itself presents an interesting challenge due to its multifunctional nature. Efficient synthetic routes require careful optimization to minimize side reactions and maximize yield. Recent methodologies have focused on green chemistry principles, employing catalytic systems that reduce waste and energy consumption without compromising purity.

Future research directions may explore biocatalytic approaches to further streamline the synthesis of this compound. Enzymes such as cytochrome P450 monooxygenases have been shown to facilitate selective functionalization of aromatic rings, potentially offering a sustainable alternative to traditional chemical methods. Such innovations align with global efforts to promote environmentally friendly pharmaceutical manufacturing.

The versatility of 2-(2-Chloro-phenyl)-6-methyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid extends beyond its role as an intermediate. It serves as a building block for more complex molecules with tailored properties for specific therapeutic applications. For instance, conjugation with bioactive ligands has been explored to develop targeted drug delivery systems.

The compound's potential in material science is also gaining attention. Its ability to form coordination complexes with metal ions opens up possibilities for applications in catalysis and sensing technologies. These interdisciplinary applications underscore the broad utility of heterocyclic compounds like pyridazines in modern science.

In conclusion,2-(2-Chloro-phenyl)-6-methyl-3-oxyo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS No.1431729-19-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features enable diverse applications in drug design, synthetic chemistry, and material science.